Cas no 2157-52-0 (9-Fluorenone oxime)

• Product Name: 9-Fluorenone oxime
• CAS No: 2157-52-0
• MF: C₁₃H₉NO
• MW: 195.216663122177
• MDL: MFCD00016356
• CID: 84148
• PubChem ID: 16543
• Update Time: 2025-07-25

9-Fluorenone oxime Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-one oxime
• 9-Fluorenone Oxime
• N-fluoren-9-ylidenehydroxylamine
• 9-fluorenone-oxime
• 9-Oximinofluorene
• FLUOREN-9-ONE,OXIME
• Fluoren-9-on-oxim
• Fluorenone oxime
• Fluorenone-9-oxime
• N-hydroxy-9H-fluoren-9-imine
• 9H-Fluoren-9-one, oxime
• FLUOREN-9-ONE, OXIME
• fluoren-9-one oxime
• MLS001181444
• AK130222
• SMR000567249
• 9-(hydroxyimino)fluorene
• fluorenonoxim
• 9-Fluorenone, oxime
• CBDivE_014646
• Jsp004383
• Z
• SR-01000390929-1
• SR-01000390929
• F0023
• SCHEMBL577391
• SR-01000390929-3
• AC-4875
• CRNNFEKVPRFZKJ-UHFFFAOYSA-N
• 2157-52-0
• [2-(4-Bromo-phenyl)-oxazol-4-yl]methanol
• NSC1988
• MFCD00016356
• NCGC00246633-01
• DTXSID50175919
• H11335
• NS00026906
• SB67052
• Z49568437
• AKOS001062418
• HMS1577D07
• SY049700
• EINECS 218-471-8
• BQN5AH5VZJ
• N-fluoren-9-ylidene-hydroxylamine
• HMS2870P13
• CS-W015721
• FT-0621653
• 4-07-00-01631 (Beilstein Handbook Reference)
• DS-6618
• UNII-BQN5AH5VZJ
• CHEMBL1492999
• 9H-Fluoren-9-oneoxime
• Q-101163
• EN300-15688
• BRN 1871046
• A815492
• N-(9H-FLUOREN-9-YLIDENE)HYDROXYLAMINE
• AE-641/02574026
• NSC 1988
• NSC-1988
• STK387446
• DTXCID1098410
• DB-080838
• 9-Fluorenone oxime

• MDL： MFCD00016356
• Inchi： 1S/C13H9NO/c15-14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,15H
• InChI Key： CRNNFEKVPRFZKJ-UHFFFAOYSA-N
• SMILES： O/N=C1/C2C=CC=CC=2C2C=CC=CC=2/1
• BRN： 1871046

Computed Properties

• Exact Mass: 195.06800
• Monoisotopic Mass: 195.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 32.6

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.23
• Melting Point: 190.0 to 197.0 deg-C
• Boiling Point: 394.1°Cat760mmHg
• Flash Point: 252.2°C
• Refractive Index: 1.663
• PSA: 32.59000
• LogP: 2.89360
• Solubility: Insoluble in water

9-Fluorenone oxime Security Information

• Safety Instruction： S22-S24/25
• RTECS：LL9093000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 9-Fluorenone oxime

Comprehensive Overview of 9-Fluorenone oxime (CAS No. 2157-52-0): Properties, Applications, and Research Insights

9-Fluorenone oxime (CAS No. 2157-52-0) is a specialized organic compound that has garnered significant attention in both academic and industrial research due to its unique chemical properties and versatile applications. This compound, derived from 9-Fluorenone, is characterized by the presence of an oxime functional group, which enhances its reactivity and utility in synthetic chemistry. Researchers and professionals often search for terms like "9-Fluorenone oxime synthesis", "CAS 2157-52-0 applications", and "oxime derivatives in organic chemistry", reflecting its relevance in modern scientific discourse.

The molecular structure of 9-Fluorenone oxime features a fluorene backbone with a ketone group converted into an oxime, making it a valuable intermediate in the synthesis of more complex molecules. Its CAS No. 2157-52-0 is frequently referenced in chemical databases, underscoring its importance in material science and pharmaceutical research. Recent trends indicate growing interest in "green chemistry applications of oximes" and "sustainable synthesis methods for 9-Fluorenone derivatives", aligning with global efforts to reduce environmental impact in chemical manufacturing.

One of the most notable applications of 9-Fluorenone oxime is its role as a precursor in the development of advanced materials, such as organic semiconductors and photoresponsive compounds. Searches for "9-Fluorenone oxime in OLEDs" and "oxime-based photochromic materials" highlight its potential in cutting-edge technologies. Additionally, its utility in medicinal chemistry, particularly in the design of enzyme inhibitors and bioactive molecules, has been explored in recent studies. Keywords like "oxime functional group in drug design" and "CAS 2157-52-0 biological activity" are commonly associated with these investigations.

From a synthetic perspective, 9-Fluorenone oxime is often prepared via the condensation of 9-Fluorenone with hydroxylamine, a reaction that is both efficient and scalable. This process is frequently discussed in forums and publications, with queries such as "optimizing 9-Fluorenone oxime yield" and "safe handling of hydroxylamine derivatives" being prevalent. The compound's stability under various conditions also makes it a subject of interest for storage and transportation studies, particularly in industrial settings.

In the context of analytical chemistry, 9-Fluorenone oxime is utilized as a reagent for the detection and quantification of specific metal ions and organic species. Its selective binding properties are leveraged in techniques like spectrophotometry and chromatography, addressing search terms such as "oxime-based sensors" and "CAS 2157-52-0 in analytical methods". This aligns with the broader demand for reliable and sensitive detection tools in environmental monitoring and quality control.

The future prospects of 9-Fluorenone oxime are closely tied to advancements in nanotechnology and renewable energy. Emerging topics like "oxime-functionalized nanoparticles" and "9-Fluorenone derivatives in solar cells" are gaining traction, reflecting the compound's potential to contribute to sustainable innovation. As research continues to uncover new applications, the demand for high-purity CAS No. 2157-52-0 is expected to rise, driven by both academic and industrial needs.

In summary, 9-Fluorenone oxime (CAS No. 2157-52-0) is a multifaceted compound with broad applicability across scientific disciplines. Its synthesis, properties, and uses are frequently explored in response to queries like "9-Fluorenone oxime safety data" and "oxime chemistry advancements". By staying attuned to these trends, researchers and industry professionals can harness the full potential of this remarkable molecule.